d-Abienol
d-Abienol
trans-Abienol is a natural product found in Pinus strobus and Picea jezoensis with data available.
Brand Name:
Vulcanchem
CAS No.:
1616-86-0
VCID:
VC21217111
InChI:
InChI=1S/C20H34O/c1-7-15(2)9-10-17-19(5)13-8-12-18(3,4)16(19)11-14-20(17,6)21/h7,9,16-17,21H,1,8,10-14H2,2-6H3/b15-9+/t16-,17+,19-,20+/m0/s1
SMILES:
CC(=CCC1C2(CCCC(C2CCC1(C)O)(C)C)C)C=C
Molecular Formula:
C20H34O
Molecular Weight:
290.5 g/mol
d-Abienol
CAS No.: 1616-86-0
Cat. No.: VC21217111
Molecular Formula: C20H34O
Molecular Weight: 290.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | trans-Abienol is a natural product found in Pinus strobus and Picea jezoensis with data available. |
|---|---|
| CAS No. | 1616-86-0 |
| Molecular Formula | C20H34O |
| Molecular Weight | 290.5 g/mol |
| IUPAC Name | (1R,2R,4aS,8aS)-2,5,5,8a-tetramethyl-1-[(2E)-3-methylpenta-2,4-dienyl]-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol |
| Standard InChI | InChI=1S/C20H34O/c1-7-15(2)9-10-17-19(5)13-8-12-18(3,4)16(19)11-14-20(17,6)21/h7,9,16-17,21H,1,8,10-14H2,2-6H3/b15-9+/t16-,17+,19-,20+/m0/s1 |
| Standard InChI Key | ZAZVCYBIABTSJR-ITALKTEQSA-N |
| Isomeric SMILES | C/C(=C\C[C@@H]1[C@]2(CCCC([C@@H]2CC[C@@]1(C)O)(C)C)C)/C=C |
| SMILES | CC(=CCC1C2(CCCC(C2CCC1(C)O)(C)C)C)C=C |
| Canonical SMILES | CC(=CCC1C2(CCCC(C2CCC1(C)O)(C)C)C)C=C |
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